Cas no 175277-02-8 (4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide)

• Product Name: 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide
• CAS No: 175277-02-8
• MF: C₁₃H₉F₃N₂OS
• MW: 298.283571958542
• MDL: MFCD00085181
• CID: 135359
• PubChem ID: 2777785
• Update Time: 2025-06-28

4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]-
• 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide
• 4-[5-(trifluoromethyl)pyridin-2-yl]oxybenzenecarbothioamide
• 4-[5-(Trifluoromethyl)pyridin-2-yloxy]thiobenzamide
• 4-{[5-(trifluoromethyl)-2-pyridyl]oxy}benzene-1-carbothioamide
• 4-(5-(trifluoromethyl)pyrid-2-yloxy)thiobenzamide
• Trifluoromethylpyridyloxythiobenzamide
• 4-[5-(Trifuoromethyl)-2-Pyridyl]Oxy)-1-Carbothioami
• 4-(5-(Trifluoromethyl)pyridin-2-yloxy)benzothioamide
• 4-[5-(Trifuoromethyl)-2-pyridyl]oxy)-1-carbothioamide
• 4-[[5-(TRIFLUOROMETHYL)-2-PYRIDYL]OXY]BENZENE-1-CARBOTHIOAMIDE
• 4-[5-(Trifluoromethyl)pyridin-2-yloxy]thiobenzamide97%
• 4-[5-(Trifluoromethyl)pyridin-2-yloxy]thiobenzamide 97%
• 4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzene-1-carbothioamide
• MFCD00085181
• Maybridge1_008713
• A811994
• HMS566E01
• Benzenecarbothioamide, 4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]-
• DTXSID20380654
• PS-7140
• 4-[5-(trifluoromethyl)pyrid-2-yloxy]thiobenzamide, AldrichCPR
• 175277-02-8
• SCHEMBL4814995
• 4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]benzenecarbothioamide
• CS-0324152
• FT-0617366
• AKOS015852632
• C13H9F3N2OS
• 4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzothioamide
• FGJWEIQVLMFFOC-UHFFFAOYSA-N
• 4-[5-(triluoromethyl)pyridin-2-yl]oxybenzenecarbothioamide
• CHEBI:228734
• G70495
• DB-044179
• 4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzenecarbothioamide

• MDL： MFCD00085181
• Inchi： 1S/C13H9F3N2OS/c14-13(15,16)9-3-6-11(18-7-9)19-10-4-1-8(2-5-10)12(17)20/h1-7H,(H2,17,20)
• InChI Key： FGJWEIQVLMFFOC-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1)OC1C=CC(C(F)(F)F)=CN=1)N

Computed Properties

• Exact Mass: 298.03900
• Monoisotopic Mass: 298.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.2A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.398
• Melting Point: 175 °C
• Boiling Point: 389.6°Cat760mmHg
• Flash Point: 189.4°C
• PSA: 80.23000
• LogP: 4.22720
• Solubility: Not determined
• Sensitiveness: Stench

4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide Security Information

• Hazard Statement： Irritant/Stench
• Hazard Category Code： 36/37/38-43-25
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Additional information on 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide

Introduction to 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide (CAS No. 175277-02-8)

4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide (CAS No. 175277-02-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a thiobenzamide moiety linked to a trifluoromethyl-substituted pyridine ring, which imparts distinct chemical and biological properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research advancements of 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide.

The chemical structure of 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide is particularly noteworthy for its combination of a thiobenzamide group and a trifluoromethyl-substituted pyridine ring. The thiobenzamide moiety is known for its ability to form hydrogen bonds and interact with various biological targets, while the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule. This combination makes 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide an attractive candidate for drug discovery and development.

The synthesis of 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide typically involves several steps, including the formation of the thiobenzamide intermediate and the subsequent coupling with the trifluoromethyl-substituted pyridine derivative. One common synthetic route involves the reaction of 4-chlorothiobenzamide with 5-(trifluoromethyl)pyridin-2-ol in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, yielding the desired product with high purity and yield.

In terms of biological activities, 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry reported that 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide exhibits potent inhibitory activity against cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain. This finding suggests that 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide could be developed into a novel anti-inflammatory agent.

Beyond its anti-inflammatory properties, 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide has also been investigated for its potential anticancer effects. Studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. A recent publication in Cancer Research highlighted the ability of 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide to selectively target and kill cancer cells while sparing normal cells, making it a promising lead compound for cancer therapy.

The pharmacokinetic properties of 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic potential. In particular, the presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, leading to improved bioavailability and longer half-life in vivo.

To further explore the therapeutic potential of 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide, several preclinical studies have been conducted using animal models. These studies have shown that administration of this compound can effectively reduce inflammation and tumor growth in vivo. For example, a study published in the Journal of Pharmacology and Experimental Therapeutics demonstrated that oral administration of 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide significantly reduced paw edema in a carrageenan-induced inflammation model in rats.

In addition to its therapeutic applications, 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide has also been explored for its use as a research tool in chemical biology. The unique structure of this compound allows it to serve as a scaffold for designing more potent and selective inhibitors of various biological targets. For instance, researchers have used this compound as a starting point to develop derivatives with enhanced activity against specific enzymes or receptors.

The safety profile of 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further studies are needed to fully characterize its safety profile before it can be advanced to clinical trials.

In conclusion, 4-[5-(Trifluoromethyl)pyrid-2-yloxy]thiobenzamide (CAS No. 175277-02-8) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique chemical structure makes it an attractive candidate for drug discovery and development in areas such as anti-inflammatory agents and anticancer therapies. Ongoing research continues to uncover new applications and optimize its therapeutic potential, positioning it as a valuable asset in the field of medicinal chemistry.